DPP IV Inhibitor, K 579
DPP IV Inhibitor, K 579
Dipeptidyl peptidase IV inhibitor. Inhibits rat, canine, human and monkey enzymes with IC50 values of 3, 5, 8, and 8 nM respectively. Long-acting hypoglycemic agent; attenuates glucose excursion following glucose loading in Zucker fatty rats.
Brand Name:
Vulcanchem
CAS No.:
440100-64-1
VCID:
VC0004575
InChI:
InChI=1S/C17H24N6O/c1-17(21-13-15(24)23-9-2-4-14(23)12-18)5-10-22(11-6-17)16-19-7-3-8-20-16/h3,7-8,14,21H,2,4-6,9-11,13H2,1H3/t14-/m0/s1
SMILES:
CC1(CCN(CC1)C2=NC=CC=N2)NCC(=O)N3CCCC3C#N
Molecular Formula:
C17H24N6O
Molecular Weight:
328.4 g/mol
DPP IV Inhibitor, K 579
CAS No.: 440100-64-1
Inhibitors
VCID: VC0004575
Molecular Formula: C17H24N6O
Molecular Weight: 328.4 g/mol
| CAS No. | 440100-64-1 |
|---|---|
| Product Name | DPP IV Inhibitor, K 579 |
| Molecular Formula | C17H24N6O |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | (2S)-1-[2-[(4-methyl-1-pyrimidin-2-ylpiperidin-4-yl)amino]acetyl]pyrrolidine-2-carbonitrile |
| Standard InChI | InChI=1S/C17H24N6O/c1-17(21-13-15(24)23-9-2-4-14(23)12-18)5-10-22(11-6-17)16-19-7-3-8-20-16/h3,7-8,14,21H,2,4-6,9-11,13H2,1H3/t14-/m0/s1 |
| Standard InChIKey | JERPHRNGJBSFAP-AWEZNQCLSA-N |
| Isomeric SMILES | CC1(CCN(CC1)C2=NC=CC=N2)NCC(=O)N3CCC[C@H]3C#N |
| SMILES | CC1(CCN(CC1)C2=NC=CC=N2)NCC(=O)N3CCCC3C#N |
| Canonical SMILES | CC1(CCN(CC1)C2=NC=CC=N2)NCC(=O)N3CCCC3C#N |
| Description | Dipeptidyl peptidase IV inhibitor. Inhibits rat, canine, human and monkey enzymes with IC50 values of 3, 5, 8, and 8 nM respectively. Long-acting hypoglycemic agent; attenuates glucose excursion following glucose loading in Zucker fatty rats. |
| Synonyms | (2S)-1-[[[4-Methyl-1-(2-pyrimidinyl)-4-piperidinyl]amino]acetyl]-2-pyrrolidinecarbonitrile |
| PubChem Compound | 9818824 |
| Last Modified | Nov 11 2021 |
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